Cas no 1539633-56-1 (4-{(4-chlorophenyl)methylamino}pentan-1-ol)

• Product Name: 4-{(4-chlorophenyl)methylamino}pentan-1-ol
• CAS No: 1539633-56-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5200388
• PubChem ID: 75356548
• Update Time: 2025-05-24

4-{(4-chlorophenyl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[[(4-chlorophenyl)methyl]amino]-
• 4-{(4-chlorophenyl)methylamino}pentan-1-ol

• Inchi： 1S/C12H18ClNO/c1-10(3-2-8-15)14-9-11-4-6-12(13)7-5-11/h4-7,10,14-15H,2-3,8-9H2,1H3
• InChI Key： IWBWJOAELWEPTH-UHFFFAOYSA-N
• SMILES： C(O)CCC(NCC1=CC=C(Cl)C=C1)C

Additional information on 4-{(4-chlorophenyl)methylamino}pentan-1-ol

Professional Introduction to Compound with CAS No. 1539633-56-1 and Product Name: 4-{(4-chlorophenyl)methylamino}pentan-1-ol

The compound with the CAS number 1539633-56-1 and the product name 4-{(4-chlorophenyl)methylamino}pentan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-chlorophenylmethylamino group, which is a key feature that contributes to its distinctive chemical behavior and biological activity.

Recent research has highlighted the importance of 4-{(4-chlorophenyl)methylamino}pentan-1-ol in the development of novel therapeutic agents. The presence of the 4-chlorophenylmethylamino moiety suggests that this compound may exhibit properties such as receptor binding affinity, metabolic stability, and pharmacokinetic profiles that make it a promising candidate for further investigation. Studies have indicated that compounds with similar structural motifs are effective in modulating various biological pathways, making them valuable in the treatment of a range of diseases.

In the context of modern drug discovery, the synthesis and characterization of 4-{(4-chlorophenyl)methylamino}pentan-1-ol have been subjects of extensive investigation. The compound’s pentan-1-ol backbone provides a flexible scaffold that can be modified to enhance its pharmacological properties. Researchers have explored various synthetic routes to optimize the production of this compound, focusing on achieving high yields and purity levels. These efforts are crucial for ensuring that subsequent biological evaluations are conducted with high-quality material.

One of the most compelling aspects of 4-{(4-chlorophenyl)methylamino}pentan-1-ol is its potential as a lead compound for drug development. The combination of the 4-chlorophenylmethylamino group and the pentan-1-ol moiety creates a unique chemical entity that may interact with biological targets in novel ways. This has led to its investigation as a candidate for treating conditions such as inflammation, pain, and neurological disorders. Preliminary studies have shown promising results in vitro, suggesting that this compound may exhibit significant therapeutic potential.

The chemical properties of 4-{(4-chlorophenyl)methylamino}pentan-1-ol also make it an interesting subject for mechanistic studies. Understanding how this compound interacts with biological targets at the molecular level is essential for optimizing its pharmacological effects. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been employed to elucidate its structure-function relationships. These studies provide valuable insights into how modifications to the molecular structure can influence biological activity.

Furthermore, the environmental and safety considerations associated with 4-{(4-chlorophenyl)methylamino}pentan-1-ol are important factors in its development and application. Ensuring that the synthesis and handling of this compound adhere to stringent safety protocols is critical for protecting researchers and the environment. Efforts have been made to develop sustainable synthetic methods that minimize waste and reduce environmental impact. These practices align with broader trends in green chemistry, which aim to make pharmaceutical processes more environmentally friendly.

The regulatory landscape for compounds like 4-{(4-chlorophenyl)methylamino}pentan-1-ol also plays a significant role in their development and commercialization. Compliance with regulatory guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring that these compounds are safe and effective for therapeutic use. Researchers must navigate complex regulatory requirements throughout the drug development process, from preclinical studies to clinical trials.

In conclusion, 4-{(4-chlorophenyl)methylamino}pentan-1-ol (CAS No. 1539633-56-1) represents a promising advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs worldwide.